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Compound of Interest

Compound Name: 4-Amino-2-methyl-3-nitropyridine

Cat. No.: B112403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of a proposed synthetic route for 4-Amino-
2-methyl-3-nitropyridine, a key intermediate in pharmaceutical development. Due to the

limited availability of direct synthetic procedures for this specific molecule in published

literature, this guide presents a method adapted from established protocols for structurally

analogous compounds. The information herein is intended to serve as a foundational resource

for laboratory synthesis and process development.

Proposed Synthetic Pathway
The synthesis of 4-Amino-2-methyl-3-nitropyridine is proposed to proceed via the direct

nitration of 2-methyl-4-aminopyridine. This approach is based on the known reactivity of

aminopyridine systems towards electrophilic nitration. The reaction is anticipated to yield a

mixture of isomers, from which the desired 3-nitro product can be isolated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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